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Compound of Interest

2,6-Dimethyl-4-fluorobenzyl
Compound Name:

alcohol
CAS No.: 773868-67-0
Cat. No.: B1419543

Get Quote

Executive Summary

2,6-Dimethyl-4-fluorobenzyl alcohol (CAS: 773868-67-0) represents a specialized class of
sterically hindered, fluorinated aromatic building blocks. Unlike simple benzyl alcohols, this
molecule offers a unique tripartite functionality:

» Steric Protection: The ortho-methyl groups (2,6-position) provide significant steric shielding
to the benzylic center, enhancing the hydrolytic stability of resulting esters—a critical attribute
for controlled-release drug delivery systems.

+ Electronic Modulation: The para-fluoro substituent introduces lipophilicity and serves as a
sensitive NMR probe (

F) for quantifying polymer end-group fidelity without isotopic enrichment.
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o Refractive Index Tuning: Fluorinated aromatics are essential for tailoring the optical
properties (refractive index and transparency) of photonic polymers.

This guide details the protocols for utilizing this alcohol as a monomer precursor, a Ring-
Opening Polymerization (ROP) initiator, and a post-polymerization modification agent.

Chemical Profile & Handling

Property Specification Application Relevance

CAS Number 773868-67-0 Unique identifier for sourcing.

Calculation of initiator

Molecular Weight 154.18 g/mol efficiency (

).

. o ] Ease of handling in bulk
Physical State Liquid/Low-melt Solid o
polymerization.

Nucleophile for
Functionality Primary Alcohol (-OH) esterification/urethane

formation.

Requires activated acylating
Steric Environment High (2,6-dimethyl) agents (e.g., acid chlorides)

rather than mild coupling.

Quantitative end-group

NMR Signature analysis (approx. -110 to -120

ppm).

F (Singlet)

Application 1: Synthesis of Fluorinated Methacrylate
Monomers

The most direct route to incorporating 2,6-dimethyl-4-fluorobenzyl alcohol into a polymer
chain is by converting it into a polymerizable monomer, such as a methacrylate. This monomer
can then be copolymerized to tune the hydrophobicity and glass transition temperature (

) of the final material.
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Critical Design Consideration: Steric Hindrance

Standard Steglich esterification (DCC/DMAP) often suffers from low yields with 2,6-
disubstituted benzyl alcohols due to steric crowding. The protocol below utilizes Methacryloyl
Chloride with a nucleophilic catalyst to overcome this barrier.

Protocol: Synthesis of 2,6-Dimethyl-4-fluorobenzyl
Methacrylate

Reagents:

2,6-Dimethyl-4-fluorobenzyl alcohol (1.0 eq)

Methacryloyl chloride (1.2 eq)

Triethylamine (TEA) (1.5 eq)

4-Dimethylaminopyridine (DMAP) (0.1 eq)

Dichloromethane (DCM) (Anhydrous)

Step-by-Step Methodology:

Setup: Flame-dry a 250 mL two-neck round-bottom flask equipped with a magnetic stir bar
and an addition funnel. Purge with Nitrogen (

).

e Solubilization: Dissolve 2,6-Dimethyl-4-fluorobenzyl alcohol (10 mmol) and TEA (15 mmol)
in 50 mL of anhydrous DCM. Add DMAP (1 mmol) as a catalyst.

o Cooling: Submerge the flask in an ice/water bath (

).

» Addition: Dropwise add Methacryloyl chloride (12 mmol) diluted in 10 mL DCM over 30
minutes. Note: The reaction is exothermic; slow addition prevents polymerization of the
chloride.
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e Reaction: Allow the mixture to warm to room temperature and stir for 12—18 hours. Monitor
via TLC (Mobile phase: Hexane/Ethyl Acetate 8:2).

o Workup:
o Wash the organic phase with 1M HCI (

mL) to remove amines.

o Wash with Saturated

(

mL) to neutralize excess acid.

o Wash with Brine (
mL).
o Dry over
, filter, and concentrate under reduced pressure.
« Purification: Purify via silica gel column chromatography.
o Yield Expectation: >85%.[1][2]
o Characterization: Confirm structure via

NMR (Vinyl protons at ~5.5 and 6.1 ppm; Benzylic

at ~5.2 ppm).

Application 2: Initiator for Ring-Opening
Polymerization (ROP)[3]

This alcohol is an excellent "head-group" initiator for synthesizing Polylactide (PLA) or
Polycaprolactone (PCL) with a defined lipophilic terminus. This is particularly useful in drug
delivery, where the fluorinated end-group can drive self-assembly into micelles.
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Mechanism

The hydroxyl group of the benzyl alcohol attacks the carbonyl of the cyclic ester (lactide) in the
presence of a catalyst (Tin(Il) 2-ethylhexanoate), initiating chain growth.

Visualization: ROP Pathway

2,6-Dimethyl-4-fluorobenzyl

Alcohol (Initiator) Coordination
L-Lactide Insertion > Activated (110°C, Bulk) p.| Fluorinated
(Monomer) Alkoxide Complex Poly(L-lactide)
Catalyst

Click to download full resolution via product page

Figure 1: Mechanism of Ring-Opening Polymerization using 2,6-Dimethyl-4-fluorobenzyl
alcohol as the initiator.

Protocol: Bulk ROP of L-Lactide

o Preparation: In a glovebox (

ppm), weigh L-Lactide (2.0 g) and 2,6-Dimethyl-4-fluorobenzyl alcohol (Calculated based
on target

, €.9., 20 mg for DP=100) into a silanized glass ampoule.

o Catalyst Addition: Add

(dissolved in toluene) such that the Monomer/Catalyst ratio is 1000:1. Remove toluene under
vacuum.

e Sealing: Flame-seal the ampoule under vacuum.

o Polymerization: Immerse in an oil bath at
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for 24 hours.

« Purification: Dissolve the crude melt in DCM and precipitate into cold methanol.
e Analysis:
o End-Group Analysis: Use

F NMR to quantify the number of chains (integration of F-signal vs. internal standard).

o Calculation: Compare the integration of the benzylic protons (approx 5.1 ppm) to the
methine protons of the PLA backbone (5.2 ppm).

Application 3: Post-Polymerization Modification
(Linker Chemistry)

For chemically amplified photoresists or polymer-drug conjugates, the 2,6-dimethyl-4-
fluorobenzyl group can serve as a robust protecting group or hydrophobic tag.

Workflow

o Scaffold Synthesis: Synthesize a polymer containing reactive electrophiles, such as
Poly(acryloyl chloride) or Poly(pentafluorophenyl acrylate).

o Coupling: React the polymer scaffold with 2,6-Dimethyl-4-fluorobenzyl alcohol.
 Validation: The appearance of the

F signal confirms successful conjugation.

Comparative Analysis of Coupling Strategies
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Suitability for 2,6-
Method Reagents Dimethyl-4-F- Pros/Cons
Benzyl Alcohol

Best for sterically
Acid Chloride Polymer-COCI + Base  High hindered alcohols.
Fast reaction.

Slower due to steric
) Polymer-PFP + )
Activated Ester Medium bulk of the alcohol.
Catalyst )
Requires heat.

Often fails to reach

high conversion due
] Polymer-COOH +
Steglich Low to N-acylurea
DCC _ _
formation side-

reaction.

Forms stable urethane
Isocyanate Polymer-NCO High linkages. Good for
hydrogels.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

o 1. 4-F T 97% | Sigma-Aldrich [sigmaaldrich.com]

e 2.2,6-Dimethyl-4-fluorobenzyl alcohol - CAS:773868-67-0 - {L &AM R B IR /AT]
[js-akx.com]
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functionalization-with-2-6-dimethyl-4-fluorobenzyl-alcohol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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